Cas no 111796-01-1 (3-amino-6-methoxy-2-Pyridineacetonitrile)

3-amino-6-methoxy-2-Pyridineacetonitrile structure
111796-01-1 structure
Product Name:3-amino-6-methoxy-2-Pyridineacetonitrile
CAS No:111796-01-1
MF:C8H9N3O
MW:163.176561117172
CID:1099123
PubChem ID:329762524
Update Time:2025-04-20

3-amino-6-methoxy-2-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-amino-6-methoxy-2-Pyridineacetonitrile
    • 2-(3-amino-6-methoxypyridin-2-yl)acetonitrile
    • 3-AMino-6-Methoxypyridine-2-acetonitrile
    • (3-Amino-6-methoxypyridin-2-yl)acetonitrile
    • SB53782
    • 111796-01-1
    • DTXSID00554513
    • 3-Amino-6-methoxypyridine-2-acetonitrile, 97%
    • MDL: MFCD16621407
    • Inchi: 1S/C8H9N3O/c1-12-8-3-2-6(10)7(11-8)4-5-9/h2-3H,4,10H2,1H3
    • InChI Key: SZTYCWGEOJTSSS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(CC#N)=N1)N

Computed Properties

  • Exact Mass: 163.074561919g/mol
  • Monoisotopic Mass: 163.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • Melting Point: 110-115 °C

3-amino-6-methoxy-2-Pyridineacetonitrile Security Information

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